Cas no 106-89-8 (2-(chloromethyl)oxirane)

2-(chloromethyl)oxirane structure
2-(chloromethyl)oxirane structure
2-(chloromethyl)oxirane
106-89-8
C3H5ClO
92.52
MFCD00005132
35406
7835

2-(chloromethyl)oxirane Properties

Names and Identifiers

    • Epichlorohydrin
    • 1,2-epoxy-3-chloropropane
    • 1-chloro-2,3-epoxypropane
    • 2,3-epoxypropyl chloride
    • 2-(Chloromethyl)oxirane
    • 3-Chloro-1,2-epoxypropane
    • 3-Chloro-1,2-propylene oxide
    • 3-Chloropropene-1,2-oxide
    • 3-Chloropropylene Oxide
    • 3-Chloropropyl epoxide
    • alpha-epichlorohydrin
    • Allyl chloride oxide
    • Cardolite NC-513
    • (Chloromethyl) Ethylene Oxide
    • (chloromethyl)oxirane
    • DL-a-epichlorohydrin
    • Ech
    • EPI
    • Epoxy-3-chloropropane
    • Epoxypropyl chloride
    • Glycerol Epichlorohydrin
    • Glycidyl chloride
    • (RS)-3-Chloro-1,2-epoxypropane
    • gamma-Chloropropylene oxide
    • (±)-Epichlorohydrin
    • (±)-2-(Chloromethyl)oxirane
    • 1-chloro-2,3-epoxy-propane
    • 3-Chloro-1,2-epoxypropene
    • Chloromethyloxirane
    • Epichloorhydrine
    • EPICHLORHYDRIN
    • Epichlorhydrine
    • Epicloridrina
    • J006
    • SKEkhG
    • Epiohiorohydrin
    • 1-Chloro-2,3-epoxy propane
    • (±nci-c07001
    • .alpha.-Epichlorohydrin
    • MFCD00005132
    • NS00002426
    • EPICHLOROHYDRIN [INCI]
    • J 006
    • Propane, 1-chloro-2,3-epoxy-
    • NCI-CO7001
    • EPICHLOROHYDRIN (IARC)
    • Tox21_200276
    • epichiorohydrin
    • CHEMBL1421613
    • Epichloorhydrine [Dutch]
    • Epichlorohydryna
    • (RS)-EPICHLORHYDRIN
    • AMY40813
    • NCGC00091792-02
    • EPICHLOROHYDRIN [MI]
    • Rcra waste number U041
    • epi-Chlorohydrin
    • Chloropropene-1,2-oxide
    • 1-Cloro-2,3-epossipropano [Italian]
    • UN2023
    • CCRIS 277
    • Chloro-2,3-epoxypropane
    • CRUDE EPICHLOROHYDRIN
    • 2-Chloropropylene oxide
    • SB11597
    • epi-chlorohydrine
    • Epichlorohydrin, >=99%
    • EPICHLOROHYDRIN (MART.)
    • SB11598
    • EC 203-439-8
    • Q423083
    • 3-Chloro-propylene oxide
    • Epichlorohydryna [Polish]
    • Z104473190
    • 2-(chloromethyl)-oxirane
    • ALPHA-EPICHOROHYDRIN
    • Epichlorophydrin
    • beta-epoxypropylchloride
    • EPICHLOROHYDRIN [IARC]
    • Oxirane-d3, (chloromethyl-d2)-
    • 2-Chloromethyl-oxirane
    • (rs)-epichlorohydrin
    • DTXCID50566
    • Epichlorhydrin 100 microg/mL in Cyclohexane.
    • (+/-)-Epichlorohydrin
    • HSDB 39
    • 1-Chlor-2,3-epoxy-propan
    • EINECS 203-439-8
    • Epichlorhydrine [French]
    • NSC-6747
    • EPICHLOROHYDRIN (DOT)
    • UNII-08OOR508C0
    • Chloromethylethylene Oxide
    • (+-)-epichlorohydrin
    • 1-Chlor-2,3-epoxy-propan [German]
    • racemic epichlorohydrine
    • BP-31046
    • Glycerol epichlorhydrin
    • AKOS000118974
    • EPICHLOROHYDRIN [HSDB]
    • Tox21_111167
    • a-Epichlorohydrin
    • NCGC00091792-03
    • Epicloridrina [Italian]
    • 2-(chloromethyl) Oxirane
    • racemic epichlorohydrin
    • 3-Chloro-1,2-propane oxide
    • (?)-Epichlorohydrin
    • AKOS016039400
    • 08OOR508C0
    • FT-0667883
    • (DL)-.alpha.-Epichlorohydrin
    • 1-Chloro-2,3-epoxy propone
    • Epichlorohydrin, 99%
    • a-Chloropropylene oxide
    • Epichlorohydrine (part of COLESTIPOL)
    • (rac)-epichlorohydrin
    • 1-Cloro-2,3-epossipropano
    • FT-0605064
    • (+/-)-Epichlorohydrin, analytical standard
    • Oxirane, 2-(chloromethyl)
    • Chloropropylene
    • 2-chloromethyloxirane
    • 1-Chloor-2,3-epoxy-propaan
    • 1-Chloor-2,3-epoxy-propaan [Dutch]
    • (+) epichlorohydrin
    • UN 2023
    • WLN: T3OTJ B1G
    • Alyl chloride oxide
    • CAS-106-89-8
    • .gamma.-Chloropropylene oxide
    • (chloromethyl)-Oxirane
    • Chloropropylene oxide
    • Chloro-1,2-epoxypropane
    • Epichlorohydrin, (+-)-Isomer
    • CHEBI:37144
    • (+/-)-1-Chloro-2,3-epoxypropane
    • Epichlorohydrin [UN2023] [Poison]
    • Oxirane, (chloromethyl)-
    • (+/-)-Epichlorohydrin, puriss., >=99.5% (GC)
    • Oxirane,(chloromethyl)-
    • bmse000722
    • oxirane, 2-(chloromethyl)-
    • NCI-C07001
    • (-) epichlorohydrin
    • BRN 0079785
    • 2-(Chloromethyl)oxirane (part of SEVELAMER)
    • (RS)-(chloromethyl)oxirane
    • Epichlorhydrin 1000 microg/mL in Methanol
    • AI3-03545
    • F0001-0128
    • 9009-12-5
    • CHLOROMETHYL (OXIRANE) (EPICHLOROHYDRIN)
    • dl-alpha-epichlorohydrin
    • (+/-)-Epichlorohydrin, purum, >=99% (GC)
    • NSC6747
    • (Chloromethyl)ethylene oxide
    • E181 [Russian epoxy resin]
    • chloromethyl) Oxirane
    • 106-89-8
    • NCGC00091792-01
    • (DL)-alpha-Epichlorohydrin
    • EPICHLOROHYDRIN [MART.]
    • FT-0625672
    • Caswell No. 424
    • EN300-19215
    • Chloro-1,2-propylene oxide
    • DTXSID1020566
    • 3-CHLORO-1, 2-PROPYLENE OXIDE
    • E 181 [Russian epoxy resin]
    • FT-0605270
    • Q-201062
    • 5-17-01-00020 (Beilstein Handbook Reference)
    • (+/-)-2-(Chloromethyl)oxirane, 1-Chloro-2,3-epoxypropane
    • Chloropropyl epoxide
    • BP-31004
    • EPA Pesticide Chemical Code 097201
    • (+/-)-2-(Chloromethyl)oxirane
    • NCGC00257830-01
    • NSC 6747
    • epichlorohydrine
    • RCRA waste no. U041
    • Epichloro hydrine
    • 13403-37-7
    • (chloromethyl) Ethylene oxide
    • 1-Chloro-2,3-epoxypropane
    • Epichlorhydrin
    • EPICHLOROHYDRIN
    • DB-301965
    • 1ST001647
    • 55295-70-0
    • 3-Chloropropylene oxide
    • 1,2-Epoxy-3-chloropropane
    • (R)-(-)-1-Chloro-2,3-epoxypropane; 2-(Chloromethyl)oxirane
    • 2,3-Epoxypropyl chloride
    • STL163564
    • DB-018066
    • ECH
    • (S)-(+)-1-Chloro-2,3-epoxypropane; 2-(Chloromethyl)oxirane
    • SKEKhG
    • (CHLOROMETHYL)OXIRANE
    • alpha-Epichlorohydrin
    • DL-a-Epichlorohydrin
    • Glycerol epichlorohydrin
    • (RS)-3-chloro-1,2-epoxypropane
    • +Expand
    • MFCD00005132
    • BRLQWZUYTZBJKN-UHFFFAOYSA-N
    • 1S/C3H5ClO/c4-1-3-2-5-3/h3H,1-2H2
    • C(C1CO1)Cl
    • 79785

Computed Properties

  • 92.002893g/mol
  • 0
  • 0.5
  • 0
  • 1
  • 1
  • 92.002893g/mol
  • 92.002893g/mol
  • 12.5Ų
  • 5
  • 37.9
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • nothing
  • 0

Experimental Properties

  • Odor is sweet, pungent or chloroform-like ... generally perceived as a slightly irritating chloroformlike odor
  • 3.29 (EPA, 1998) (Relative to Air)
  • 4.40e-13 cm3/molecule*sec
  • Epichlorohydrin can be oxidized by free radical process in liquid or gas phases; these reactions may occur as photochemically initiated atmospheric reactions.
  • 772 °F (USCG, 1999)
  • When heated to decomp, emits toxic fumes of /hydrogen chloride/.
  • 0.0103 poise at 25 °C
  • -8143 Btu/lb; -4524 Cal/g; -189.4 E+5 J/kg
  • Latent heat of vaporization: 176 Btu/lb; 97.9 Cal/g; 4.10X10+5 J/kg
  • 37.0 dynes/cm
  • 10.60 eV
  • 0.62400
  • 12.53000
  • 3611
  • n20/D 1.438(lit.)
    n20/D 1.438
  • 6 g/100 mL (10 ºC)
  • 115-117 °C(lit.)
  • −57 °C (lit.)
  • 13.8 mmHg ( 21.1 °C)
  • Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • 2705
  • 65.9g/l
  • Colorless liquid with chloroform like odor.
  • Stability Unstable. Flammable - note wide explosion limits and low flash point. Vapours may flow along surfaces to source of ignition. Contact with strong oxidisers may lead to fire. Incompatible with strong acids, strong bases, strong oxidizing agents, metal salts, amines, aluminium, chlorine and a variety of chlorine compounds, most com
  • Slightly soluble in water, miscible in alcohol, ether, carbon tetrachloride, benzene. At 20 ℃, the solubility of epichlorohydrin in water is 6.58% (mass), and the solubility of water in epichlorohydrin is 1.47% (mass). This product can form azeotrope with water. Its boiling point is 88 ℃ and water content is 28%.
  • -57.2℃
  • Sensitive to light
  • 1.183 g/mL at 25 °C(lit.)
  • 10.60 eV

2-(chloromethyl)oxirane Security Information

  • GHS02 GHS02 GHS05 GHS05 GHS06 GHS06 GHS08 GHS08
  • TX4900000
  • 3
  • 6.1
  • S45-S53
  • II
  • II
  • R10; R23/24/25; R34; R43; R45
  • 6.1
  • T T
  • UN 2023
  • H226,H301,H311,H314,H317,H331,H350
  • P201,P261,P280,P305+P351+P338,P310
  • dangerous
  • Cold storage (+4 ° C) + flammable area
  • II
  • 45-10-23/24/25-34-43
  • Danger
  • Yes
  • LD50 orally in rats: 0.09 g/kg (Smyth, Carpenter)
  • 3.8-21%(V)
  • 6.1

2-(chloromethyl)oxirane Customs Data

  • 2932999099

  • China Customs Code:

    2910300000

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910300000 2-(chloromethyl)oxirane.Supervision conditions:None.VAT:17.0%.Tax rebate rate:0.0%.Lowest tariff:5.5%.General tariff:30.0%

2-(chloromethyl)oxirane Synthesis

Synthetic Circuit 1

25322-68-3 25322-68-3
106-89-8 106-89-8
80-05-7 80-05-7
106-89-8 106-89-8
25322-68-3 25322-68-3
80-05-7 80-05-7
Reaction Conditions
1.1 Solvents: 1-Methoxy-2-propanol ;  rt → 70 °C
1.2 Catalysts: Boron trifluoride etherate ;  3 h, 70 °C; 70 °C; 70 °C → 95 °C; 9 h, 95 °C; 95 °C → 60 °C
Reference
Preliminary Results on Preparation and Performance of a Self-Emulsifying Waterborne Epoxy Curing Agent at Room Temperature
Pi, Zhenzhen; Deng, Changyu; Pan, Hongmei; Pei, Kemei, Polymers (Basel, 2023, 15(7),

Synthetic Circuit 2

25322-68-3 25322-68-3
106-89-8 106-89-8
80-05-7 80-05-7
106-89-8 106-89-8
25322-68-3 25322-68-3
80-05-7 80-05-7
Reaction Conditions
1.1 4 h, 120 °C
Reference
Preparation of high-strength, water-resistant starch adhesive and its bonding mechanism to cotton stalk
Li, Kui; Zuo, Yingfeng; Zheng, Long; Wang, Huifen; Wu, Yiqiang, Industrial Crops and Products, 2023, 194,

Synthetic Circuit 3

25322-68-3 25322-68-3
106-89-8 106-89-8
80-05-7 80-05-7
106-89-8 106-89-8
25322-68-3 25322-68-3
80-05-7 80-05-7
Reaction Conditions
Reference
Preparation of Epoxy Resin Emulsifiers with Different Structures and a Comparative Study of their Properties
Zhang, Yancheng; Huang, He, ChemistrySelect, 2022, 7(34),

2-(chloromethyl)oxirane Raw materials

2-(chloromethyl)oxirane Preparation Products

2-(chloromethyl)oxirane Related Literature

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